Cas no 1208074-73-0 (2,4-Dibromo-6-trifluoromethoxybenzenethiol)

• Product Name: 2,4-Dibromo-6-trifluoromethoxybenzenethiol
• CAS No: 1208074-73-0
• MF: C₇H₃Br₂F₃OS
• MW: 351.966329813004
• CID: 4577426
• Update Time: 2022-07-25

2,4-Dibromo-6-trifluoromethoxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-6-(trifluoromethoxy)benzenethiol
• 2,4-Dibromo-6-trifluoromethoxybenzenethiol

• Inchi： 1S/C7H3Br2F3OS/c8-3-1-4(9)6(14)5(2-3)13-7(10,11)12/h1-2,14H
• InChI Key： IMSDNYAFQCMIEX-UHFFFAOYSA-N
• SMILES： C1(S)=C(OC(F)(F)F)C=C(Br)C=C1Br

Computed Properties

• Exact Mass: 351.82
• Monoisotopic Mass: 349.822
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.2A^2